Cas no 342023-88-5 (1H-Pyrazole-4-propanoic acid, 3-phenyl-, ethyl ester)
342023-88-5 structure
Product Name:1H-Pyrazole-4-propanoic acid, 3-phenyl-, ethyl ester
CAS No:342023-88-5
MF:C14H16N2O2
MW:244.289043426514
CID:1462738
PubChem ID:23024881
Update Time:2025-04-20
1H-Pyrazole-4-propanoic acid, 3-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-propanoic acid, 3-phenyl-, ethyl ester
- ethyl 3-(5-phenyl-1H-pyrazol-4-yl)propanoate
- SCHEMBL5371838
- ethyl 3-(3-phenyl-1H-pyrazol-4-yl)propionate
- TWXGHHITZNFLIX-UHFFFAOYSA-N
- ethyl 3-(3-phenyl-1H-pyrazol-4-yl]propionate
- DTXSID70629868
- ethyl 3-(3-phenyl-1H-pyrazole-4-yl)propionate
- 342023-88-5
-
- Inchi: 1S/C14H16N2O2/c1-2-18-13(17)9-8-12-10-15-16-14(12)11-6-4-3-5-7-11/h3-7,10H,2,8-9H2,1H3,(H,15,16)
- InChI Key: TWXGHHITZNFLIX-UHFFFAOYSA-N
- SMILES: O(CC)C(CCC1C=NNC=1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 244.12128
- Monoisotopic Mass: 244.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 54.98
1H-Pyrazole-4-propanoic acid, 3-phenyl-, ethyl ester Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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